Cas no 25635-17-0 (2-methyl-4-Pyridinecarboxylic acid ethyl ester)

2-methyl-4-Pyridinecarboxylic acid ethyl ester Properties

Names and Identifiers

• 2-methyl-4-Pyridinecarboxylic acid ethyl ester
• 2 -METHYLISONICOTINIC ACID ETHYL ESTER
• Ethyl 2-methylpyridine-4-carboxylate
• 2-methyl 4-ethoxycarbonyl pyridine
• 2-methyl-isonicotinic acid ethyl ester
• 2-Methyl-isonicotinsaeure-aethylester
• 2-Methyl-isonicotinsaeure-ethylester
• 2-Methyl-pyridin-carbonsaeure-(4)-ethylester
• 2-Methylpyridine-4-carboxylic acid ethyl ester
• 4-Ethoxycarbonyl-2-methyl-pyridin
• Ethyl 2-methylisonicotinate
• ethyl 2-methylpyridine-4-carboxylate
• DB-082591
• Ethyl2-methylisonicotinate
• SCHEMBL363249
• WOMYMRWGDVTGQI-UHFFFAOYSA-N
• EG-0710
• MFCD09746244
• SY035991
• DTXSID10482095
• AKOS006280566
• CS-0061579
• 25635-17-0
• +Expand

• MDL： MFCD09746244
• InChIKey： WOMYMRWGDVTGQI-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11NO2/c1-3-12-9(11)8-4-5-10-7(2)6-8/h4-6H,3H2,1-2H3
• SMILES： CCOC(=O)C1=CC(C)=NC=C1

Computed Properties

• Exact Mass: 165.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 165.078978594g/mol
• Heavy Atom Count: 12
• Complexity: 159
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• LogP: 1.56670
• PSA: 39.19000
• Boiling Point: 240.3±20.0°C at 760 mmHg

2-methyl-4-Pyridinecarboxylic acid ethyl ester Security Information

• Hazard Statement： H302
• Storage Condition：Sealed in dry,Room Temperature

2-methyl-4-Pyridinecarboxylic acid ethyl ester Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%